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Compound of Interest

Compound Name: 3-Bromo-9-phenylcarbazole

Cat. No.: B073726

This technical guide provides a comprehensive overview of 3-Bromo-9-phenylcarbazole, a
pivotal compound in the fields of organic electronics, materials science, and pharmaceutical
development.[1][2] This document is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its chemical properties, synthesis protocols,
and key applications.

Core Chemical and Physical Properties

3-Bromo-9-phenylcarbazole is a carbazole derivative characterized by a bromine atom on the
carbazole ring and a phenyl group attached to the nitrogen atom.[2] This structure imparts
unique electronic and chemical properties that make it a valuable intermediate and building
block in various advanced applications.[1][2]

Table 1: Chemical Identifiers and Molecular Properties
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Identifier

Value

IUPAC Name

3-bromo-9-phenylcarbazole

Molecular Formula

C1sH12BrN[1][3][4][5]

Molecular Weight 322.2 g/mol [3][4][5]

Exact Mass 321.01531 Da[3]

CAS Number 1153-85-1[1][3][4]

InChl Key KUBSCXXKQGDPPD-UHFFFAOYSA-NJ3]

Table 2: Physical and Chemical Properties

Property Value
Appearance White to almost white powder or crystal[1]
Melting Point 77 - 81 °C[1]

Boiling Point (Predicted)

461.7 + 27.0 °C[5][6]

Density (Predicted)

1.39 g/cm3[5]

Flash Point (Predicted)

233.0 + 23.7 °C[5]

Water Solubility

Slightly soluble in water[5]

Synthesis Protocols

The synthesis of 3-Bromo-9-phenylcarbazole can be achieved through various methods.

Below are detailed experimental protocols for two common synthetic routes.

This method involves the cross-coupling of 3-bromo-9H-carbazole with a phenylating agent in

the presence of a palladium catalyst.

Experimental Protocol:

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.chemimpex.com/products/30933
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-9-phenylcarbazole
https://www.chemicalbook.com/synthesis/3-bromo-9-phenylcarbazole.htm
https://www.echemi.com/produce/pr2307143370-3-bromo-9-phenyl-9h-carbazole.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-9-phenylcarbazole
https://www.chemicalbook.com/synthesis/3-bromo-9-phenylcarbazole.htm
https://www.echemi.com/produce/pr2307143370-3-bromo-9-phenyl-9h-carbazole.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-9-phenylcarbazole
https://www.chemimpex.com/products/30933
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-9-phenylcarbazole
https://www.chemicalbook.com/synthesis/3-bromo-9-phenylcarbazole.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-9-phenylcarbazole
https://www.chemimpex.com/products/30933
https://www.chemimpex.com/products/30933
https://www.echemi.com/produce/pr2307143370-3-bromo-9-phenyl-9h-carbazole.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB41871508.aspx
https://www.echemi.com/produce/pr2307143370-3-bromo-9-phenyl-9h-carbazole.html
https://www.echemi.com/produce/pr2307143370-3-bromo-9-phenyl-9h-carbazole.html
https://www.echemi.com/produce/pr2307143370-3-bromo-9-phenyl-9h-carbazole.html
https://www.benchchem.com/product/b073726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reaction Setup: In a dry reaction flask, add 3-bromo-9H-carbazole, iodobenzene, 0.03
equivalents of tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s), and 0.06 equivalents of
tributylphosphine.[4]

e Solvent Addition: Add toluene to the flask to achieve a concentration of 0.1 M.[4]
e Reaction: Stir the mixture at room temperature for approximately 12 hours.[4]

o Work-up: After the reaction is complete, cool the mixture to ambient temperature. Extract the
product with dichloromethane.[4]

 Purification: Wash the organic phase with distilled water, dry it over anhydrous magnesium
sulfate (MgSOa), and concentrate it under reduced pressure.[4] The resulting residue is then
purified by column chromatography to yield the final product.[4]

A diagram of the experimental workflow is presented below:
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Buchwald-Hartwig Synthesis Workflow
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Caption: Workflow for the synthesis of 3-Bromo-9-phenylcarbazole via Buchwald-Hartwig
amination.

This method provides an alternative route using a copper catalyst.
Experimental Protocol:

o Reactant Mixture: In a suitable reaction vessel, combine 3-bromo-9H-carbazole (2.5 g, 0.010
mol), bromobenzene (1.6 g, 0.010 mol), dibenzo-18-crown-6 (1.1 g, 0.0030 mol), copper
powder (1.2 g, 0.020 mol), and potassium acetate (2.8 g, 0.020 mol).[4]

e Solvent: Add 100 mL of N,N-dimethylformamide (DMF).[4]
o Reaction Conditions: Heat the mixture to 120 °C and stir for 4 hours.[4]
o Work-up: After cooling the reaction, perform a layer separation with water.[4]

« Purification: Purify the organic layer using column chromatography (n-Hexane:MC) to obtain
the final product.[4]

Applications in Research and Development

3-Bromo-9-phenylcarbazole is a versatile compound with significant applications in several
high-technology and pharmaceutical fields.

Table 3: Key Application Areas
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Field Application

Utilized in the development of Organic Light-
Organic Electronics Emitting Diodes (OLEDs) to enhance efficiency

and color purity.[1][2]

Plays a role in improving the performance of
Photovoltaics organic solar cells by increasing their energy

conversion efficiency.[1][2]

Serves as a key intermediate in the synthesis of
Pharmaceutical Development various pharmaceutical compounds, aiding in

the development of new medications.[1][7][8]

Employed as a fluorescent probe in biological
Fluorescent Probes imaging for better visualization of cellular

processes.[1]

Used in the synthesis of advanced polymers
Polymer Chemistry with unique properties for applications in

coatings and materials science.[1]

Acts as a fundamental building block for
Organic Synthesis creating more complex molecules with tailored

properties.[1][2]

The bromine atom at the 3-position serves as a reactive site for further functionalization
through various cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig
aminations, enabling the construction of complex molecular architectures.[2] The carbazole
core, functionalized with a phenyl group, provides excellent hole-transport properties and high
thermal stability, which are crucial for its applications in organic electronics.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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